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Compound of Interest

Phenyilbis(2,4,6-
Compound Name:
trimethylbenzoyl)phosphine oxide

Cat. No.: B061975

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Irgacure 819 as a
photoinitiator in the fabrication of hydrogels for 3D cell culture and outlines methods for
assessing the biocompatibility of these materials. Irgacure 819, a versatile and efficient
photoinitiator, enables the rapid and controlled polymerization of hydrogels under UV light,
making it a valuable tool in tissue engineering and drug delivery research.

Section 1: Hydrogel Fabrication for 3D Cell Culture

This section details the preparation of a biocompatible hydrogel using Poly(ethylene glycol)
diacrylate (PEGDA) and Irgacure 819 for the encapsulation of cells in a 3D environment.

Materials
» Poly(ethylene glycol) diacrylate (PEGDA), MW 3400 g/mol

Irgacure 819 (phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide)

Phosphate-buffered saline (PBS), sterile

Fibronectin

Hepatocellular carcinoma cell line (e.g., HepG2)
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Cell culture medium (e.g., L-15 + 10% FBS)

Trypsin-EDTA (0.25% v/v)

Sterile microcentrifuge tubes and pipette tips

UV lamp (350 + 10 nm) with adjustable intensity

Protocol: PEGDA Hydrogel Preparation and Cell

Encapsulation[1]
e Prepare a sterile 200 mM PEGDA stock solution in PBS.

e Prepare a sterile 1 mM Irgacure 819 stock solution in a suitable solvent (e.g., 70% ethanol)
and protect from light.

o Cell Preparation:
o Culture HepG2 cells to the desired confluence.
o Trypsinize the cells, pellet them by centrifugation, and wash twice with sterile PBS.

o Resuspend the cell pellet in a sterile PBS solution containing 0.033 mg/mL fibronectin to
achieve a final cell density of 3 x 10”6 cells/mL.[1]

¢ Prepare the Cell-laden Pre-polymer Solution:

o In a sterile microcentrifuge tube, combine 70 pL of the 200 mM PEGDA stock solution with
30 uL of the cell-fibronectin suspension.

o Add the Irgacure 819 stock solution to achieve a final concentration of 1 mM. This will
result in a final PEGDA concentration of 100 mM and a fibronectin concentration of 9.9
pg/mL.[1]

o Gently mix the solution by pipetting, avoiding the formation of air bubbles.

o Photopolymerization:
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o Pipette the cell-laden pre-polymer solution into a sterile mold or the well of a culture plate.

o Expose the solution to UV light at an intensity of 12.8 mW/cm?2 for 5 minutes.[1]

e Post-polymerization Washing:

o After polymerization, wash the hydrogel three times with sterile PBS to remove any
unreacted components.[1]

e Cell Culture:
o Add fresh, pre-warmed cell culture medium to the hydrogel.
o Incubate at 37°C in a humidified incubator with 5% CO2.

o Change the culture medium every 24-48 hours.

Quantitative Data: Hydrogel Formulation and Curing

Parameters

Parameter Value Reference
PEGDA Molecular Weight 3400 g/mol [1]
Final PEGDA Concentration 100 mM [1]
Final Irgacure 819

_ 1mM [1]
Concentration
Cell Seeding Density 3 x 1076 cells/mL [1]
UV Wavelength 350 £ 10 nm [1]
UV Intensity 12.8 mW/cm? [1]
Exposure Time 5 minutes [1]

Experimental Workflow: 3D Cell Encapsulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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